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Application of Dicetyl Peroxydicarbonate in the
Synthesis of High Melt Strength Polypropylene
Introduction
High melt strength polypropylene (HMS-PP) is a modified grade of polypropylene characterized

by its superior performance in processes requiring high melt extensibility, such as

thermoforming, blow molding, and foaming.[1][2][3][4] The introduction of long-chain branches

(LCB) onto the linear polypropylene backbone is a key strategy to enhance its melt strength.[1]

[5] Dicetyl peroxydicarbonate (PODIC), commercially available as Perkadox 24L, has been

identified as an effective initiator for creating these long-chain branches during a reactive

extrusion process.[1][3][4][6][7][8] This application note provides a detailed overview of the use

of PODIC in the synthesis of HMS-PP, including experimental protocols, quantitative data, and

a mechanistic diagram.

Mechanism of Action
The modification of polypropylene with dicetyl peroxydicarbonate involves a free-radical

mechanism initiated by the thermal decomposition of the peroxide during reactive extrusion.

The process can be summarized as follows:

Initiation: At elevated temperatures within the extruder, dicetyl peroxydicarbonate
decomposes to form cetyl carbonate radicals, which subsequently decarboxylate to produce

cetyl radicals and carbon dioxide.[3]
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Hydrogen Abstraction: The highly reactive cetyl radicals abstract hydrogen atoms from the

polypropylene backbone, creating tertiary polypropylene macroradicals.

Chain Branching: These macroradicals can then combine with each other, leading to the

formation of long-chain branches. This branching structure is responsible for the enhanced

melt strength of the modified polypropylene.[1]
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Caption: Mechanism of polypropylene modification using dicetyl peroxydicarbonate.

Experimental Protocols
The following protocols are based on established methodologies for the synthesis of high melt

strength polypropylene using dicetyl peroxydicarbonate via reactive extrusion.

Materials:

Isotactic polypropylene (PP) powder or pellets

Dicetyl peroxydicarbonate (PODIC), such as Perkadox 24L

Antioxidants (e.g., Irganox 1010, Irgafos 168)
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Acid scavenger (e.g., Calcium Stearate)

Equipment:

Twin-screw extruder

Pelletizer

Melt flow indexer

Rheometer for measuring melt strength and rheological properties

Protocol for Reactive Extrusion:

Premixing: The polypropylene, dicetyl peroxydicarbonate, antioxidants, and acid

scavenger are dry blended at room temperature. A typical formulation includes PP with a

specific melt flow rate, PODIC at concentrations ranging from 10 to 200 mmol/kg of PP, 2000

ppm of a primary antioxidant, 2000 ppm of a secondary antioxidant, and 500 ppm of an acid

scavenger.[9][10]

Extrusion: The premixed blend is fed into a twin-screw extruder. The extruder temperature

profile is critical and should be set to control the decomposition of the peroxide and the

subsequent branching reaction. A typical temperature profile might be:

Feed zone: 160°C

Compression zone: 180°C

Metering zone: 200°C

Die: 240°C[10][11]

Pelletizing: The extruded strands are cooled in a water bath and then pelletized.

Characterization: The resulting HMS-PP pellets are characterized for their melt flow index

(MFI), melt strength, and other rheological and mechanical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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